1-(6-phenylpyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-phenylpyridazin-3-yl)-N-pyridin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H21N5O/c27-21(23-19-8-4-5-13-22-19)17-11-14-26(15-12-17)20-10-9-18(24-25-20)16-6-2-1-3-7-16/h1-10,13,17H,11-12,14-15H2,(H,22,23,27)
• InChI Key: SHWKKDXBQPIEEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=N2)C3=NN=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H21N5O
• Molecular Weight: 359.4 g/mol

Description

1-(6-phenylpyridazin-3-yl)-N-(pyridin-2-yl)piperidine-4-carboxamide, also known as PPIC, is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in various fields. PPIC belongs to the class of piperidine-based compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

Novel Rho Kinase Inhibitor Synthesis

A study led by Wei et al. (2016) developed a scalable and facile synthetic process for a novel Rho kinase inhibitor, showcasing a compound with a structure somewhat similar to the queried chemical, which is under investigation for treating central nervous system disorders. This research highlights the compound's synthesis from 4-aminopyridine, emphasizing the importance of the pyridine and piperazine components in drug development (Wei et al., 2016).

Inhibition of Soluble Epoxide Hydrolase

Thalji et al. (2013) identified inhibitors of soluble epoxide hydrolase from high-throughput screening, with structures incorporating piperidine-4-carboxamide, demonstrating the critical role of the triazine heterocycle and phenyl group substitution for potency and selectivity. This research exemplifies the compound's potential in therapeutic applications through the modulation of epoxide levels in disease models (Thalji et al., 2013).

Alpha 1-Adrenoceptor Antagonists

Elworthy et al. (1997) explored arylpiperazines as alpha 1-adrenoceptor subtype-selective antagonists, where derivatives of piperazine demonstrated significant selectivity and affinity towards the alpha 1-AR subtype. This work underscores the versatility of piperazine derivatives in designing receptor-specific antagonists for potential therapeutic use (Elworthy et al., 1997).

Antiinflammatory Activity of Ibuprofen Analogs

Rajasekaran et al. (1999) synthesized N-hydroxy methyl derivative analogs of ibuprofen, including compounds with a piperidine structure, and evaluated their anti-inflammatory activity. This study demonstrates the chemical's relevance in developing new anti-inflammatory drugs (Rajasekaran et al., 1999).

Anticancer Potential

Kumar et al. (2013) evaluated piperazine-2,6-dione derivatives for their anticancer activity, indicating the potential therapeutic applications of piperazine derivatives in cancer treatment. This illustrates the compound's utility in the development of new anticancer agents (Kumar et al., 2013).